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Target Audience: Researchers, natural product chemists, and preclinical drug development professionals. Objective: To provide a highly reproducible,

Scientific Context & Mechanistic Rationale
Schisantherin L is a highly valued dibenzocyclooctadiene lignan primarily isolated from the stems and fruits of Kadsura (e.g., Kadsura induta) and Sch

pharmacological profiling[2].

Traditional extraction methods often suffer from low yields and the co-elution of structurally analogous lignans (such as Schisantherin A, B, P, and Kad

Ultrasonic-Assisted Extraction (UAE): Cavitation forces physically disrupt the cellulosic cell walls of the plant matrix. We utilize 70% aqueous ethan

Macroporous Resin Enrichment: D101 resin, a non-polar styrene-divinylbenzene copolymer, captures hydrophobic lignans via strong van der Waal

High-Speed Counter-Current Chromatography (HSCCC): As a support-free, liquid-liquid partition technique, HSCCC eliminates the irreversible ads

Preparative HPLC Polishing: Final purification relies on reverse-phase Prep-HPLC to resolve any remaining structural isomers that may co-elute du
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Integrated extraction and HSCCC/Prep-HPLC purification workflow for Schisantherin L.
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Quantitative Method Comparison
To justify the selected workflow, the table below summarizes the extraction yields and pre-HPLC purities across different methodologies cited in the lit

Extraction Method Enrichment Step Crude Extract Y

Aqueous Decoction None ~8.35%[6]

Supercritical Fluid (SFE) None ~4.50%[5]

UAE (70% EtOH) Macroporous Resin (D101) ~12.0%[3]

Table 1: Comparison of extraction methodologies for Schisandra/Kadsura lignans.

Step-by-Step Protocol: A Self-Validating System
This protocol incorporates In-Process Quality Control (IPQC) gates to ensure the system is self-validating. Progression to the next phase is contingen

Phase 1: Ultrasonic-Assisted Extraction (UAE)
Biomass Preparation: Pulverize dried stems/fruits of Kadsura induta or Schisandra sp. to a particle size of 40-60 mesh to maximize solvent contact

Extraction: Suspend 1.0 kg of the pulverized biomass in 10 L of 70% (v/v) aqueous ethanol[3].

Sonication: Apply ultrasonic extraction (40 kHz, 500 W) for 3 cycles of 45 minutes each. Maintain the water bath temperature strictly below 50°C to 

Concentration: Filter the extract through a 0.45 µm membrane. Concentrate the filtrate under reduced pressure (rotary evaporator, 45°C) until all et

Phase 2: Macroporous Resin Enrichment
Resin Activation: Soak D101 macroporous resin in 95% ethanol for 24 hours to swell the polymer matrix, then wash with deionized water until the e

Loading & Washing: Load the crude aqueous suspension onto the D101 column at a flow rate of 2 Bed Volumes (BV)/hour. Wash the column with 5

Desorption: Elute the target lignans using 5 BV of 70% ethanol at 2 BV/hour.

IPQC Gate 1: Evaporate a 1 mL aliquot of the eluate and analyze via analytical HPLC. The total lignan content must exceed 45% of the dry mass b

Drying: Concentrate the remaining 70% ethanol eluate to dryness to obtain the Enriched Lignan Fraction (ELF).

Phase 3: HSCCC Fractionation
Solvent System Preparation: Prepare a biphasic solvent system of n-hexane/ethyl acetate/methanol/water at a volume ratio of 1:1:1:1 (v/v)[3]. Equi

Equilibration: Fill the HSCCC coiled column completely with the upper stationary phase. Rotate the apparatus at 800 rpm and pump the lower mob

Sample Injection: Dissolve 200 mg of the ELF in 10 mL of a 1:1 mixture of the upper and lower phases. Inject into the HSCCC system.

Fraction Collection: Monitor the effluent at 254 nm. Collect the fraction corresponding to the Schisantherin L peak.

IPQC Gate 2: Analyze the collected fraction via analytical HPLC. If purity is >90%, proceed to Phase 4. If <90%, recycle the fraction through a seco

Phase 4: Preparative HPLC Polishing
System Setup: Utilize a reverse-phase Prep-HPLC equipped with a C18 column (250 mm × 20 mm, 10 µm).

Elution: Apply an isocratic mobile phase of Acetonitrile/Water (50:50, v/v) at a flow rate of 10.0 mL/min[3][7].

Collection: Monitor UV absorbance at 254 nm. Collect the highly resolved Schisantherin L peak, evaporate the organic solvent, and lyophilize to yie
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To guarantee absolute scientific integrity, the final isolate must undergo rigorous structural validation to differentiate Schisantherin L from its stereoiso

UPLC-Q-TOF/MS: High-resolution mass spectrometry should be employed to confirm the exact mass. Under positive ion mode, dibenzocyclooctad

and undergo specific fragmentation pathways, notably the neutral loss of their esterified angelic or tiglic acid moieties[8].

NMR Spectroscopy: Both

-NMR and

-NMR are mandatory. The spectra must confirm the twist-boat-chair conformation of the cyclooctadiene ring and the specific axial/equatorial orienta
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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